5-Bromobenzo[D]oxazole-2-thiol

• IUPAC Name: 5-bromo-3H-1,3-benzoxazole-2-thione
• InChI: InChI=1S/C7H4BrNOS/c8-4-1-2-6-5(3-4)9-7(11)10-6/h1-3H,(H,9,11)
• InChI Key: YFFBNUPHVZYFQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1Br)NC(=S)O2
• Molecular Formula: C7H4BrNOS
• DSSTOX Substance ID: DTXSID50442794
• Molecular Weight: 230.08 g/mol
• CAS RN: 439607-87-1

Description

“5-Bromobenzo[D]oxazole-2-thiol” is a chemical compound with the molecular formula C7H4BrNOS. It is a member of the benzoxazole family, which are bicyclic planar molecules that are extensively used as starting materials for different mechanistic approaches in drug discovery.

Synthesis Analysis

Benzoxazoles, including “5-Bromobenzo[D]oxazole-2-thiol”, can be synthesized using 2-aminophenol as a precursor. A variety of well-organized synthetic methodologies for benzoxazole have been developed, using 2-aminophenol with aldehydes, ketones, acids, alcohols, isothiocyanates, ortho-esters, and alkynones under different reaction conditions and catalysts.

Molecular Structure Analysis

The molecular structure of “5-Bromobenzo[D]oxazole-2-thiol” consists of a benzoxazole ring with a bromine atom at the 5th position and a thiol group at the 2nd position. The average mass of the molecule is 230.082 Da, and the monoisotopic mass is 228.919693 Da.

Chemical Reactions Analysis

Benzoxazole derivatives, including “5-Bromobenzo[D]oxazole-2-thiol”, have been extensively used as starting materials for different mechanistic approaches in drug discovery. They exhibit a high possibility of broad substrate scope and functionalization to offer several biological activities.

Physical And Chemical Properties Analysis

“5-Bromobenzo[D]oxazole-2-thiol” is a solid compound with a melting point of 280-284 °C. Its density is 1.92, and it has a pKa value of 10.45±0.20 (Predicted).

Scientific Research Applications

Quorum Sensing Inhibitors

. Quorum sensing is a well-known term for describing bacterial cell–cell communication. . .

Antimicrobial Activity

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Drug Development

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Mechanism of Action

Target of Action

5-Bromobenzo[D]oxazole-2-thiol is a chemical compound with the molecular formula C7H4BrNOS Similar compounds, such as benzo[d]thiazole-2-thiol derivatives, have been reported to target bacterial quorum sensing pathways .

Mode of Action

It’s worth noting that benzo[d]thiazole-2-thiol derivatives have been found to inhibit bacterial quorum sensing . Quorum sensing is a mechanism of cell-to-cell communication in bacteria, allowing them to coordinate behaviors such as biofilm formation and virulence production .

Biochemical Pathways

These pathways allow bacteria to respond to changes in their environment and coordinate collective behaviors .

Result of Action

Similar compounds have been shown to inhibit bacterial growth and disrupt biofilm formation .

Action Environment

The action of 5-Bromobenzo[D]oxazole-2-thiol may be influenced by various environmental factors. For instance, the efficacy of similar compounds in inhibiting bacterial quorum sensing can be affected by factors such as nutrient availability and defense mechanisms .

Future Directions

Benzoxazole derivatives, including “5-Bromobenzo[D]oxazole-2-thiol”, are a promising area of research in medicinal chemistry due to their wide spectrum of pharmacological activities. Future research could focus on developing new synthetic strategies for benzoxazole derivatives, exploring their potential biological activities, and investigating their mechanisms of action.

Synthesis routes and methods

Procedure details

Potassium ethyl xanthate (416 mg, 2.60 mmol) was added to a solution of 2-amino-4-bromophenol (244 mg, 1.30 mmol) in EtOH (3.24 mL). The reaction mixture was heated at reflux for 4 h. Upon cooling to RT the mixture was concentrated and the resulting residue was dissolved in water. Acetic acid was added until pH=5 and a white solid precipitated from the solution. The solid was filtered, washed with water and dried to afford 270 mg (90%) of a tan powder which was used without further purification: 1H NMR (d6-DMSO, 400 MHz) δ 14.02 (s, 1H), 7.47-7.38 (m, 3H); 13C (d6-DMSO, 400 MHz) δ 181.4, 148.1, 133.7, 127.1, 117.8, 118.8, 112.2; MS (Cl) m/z 229.8 (M−1); HPLC retention time=4.34 min.